Sorbicillin

• CAS RN: 79950-85-9
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: (2E,4E)-1-(2,4-dihydroxy-3,5-dimethylphenyl)hexa-2,4-dien-1-one
• InChI: InChI=1S/C14H16O3/c1-4-5-6-7-12(15)11-8-9(2)13(16)10(3)14(11)17/h4-8,16-17H,1-3H3/b5-4+,7-6+
• InChI Key: RKKPUBAAIGFXOG-YTXTXJHMSA-N
• Isomeric SMILES: C/C=C/C=C/C(=O)C1=C(C(=C(C(=C1)C)O)C)O
• SMILES: CC=CC=CC(=O)C1=C(C(=C(C(=C1)C)O)C)O
• synonyms: (2E,4E)-1-(2,4-dihydroxy-3,5-dimethylphenyl)-2,4-hexadien-1-one; 3-hydroxy-2,4-dimethyl-6-(1-oxo-hexa-2,4-dienyl)phenol; sorbicillin

Description

Sorbicillin is a member of phenols.
Sorbicillin is a natural product found in Trichoderma longibrachiatum, Penicillium terrestre, and other organisms with data available.

Scientific Research Applications

1. Biosynthesis and Gene Clusters

Sorbicillinoids, including sorbicillin, are secondary metabolites produced by various ascomycetes. A study by Derntl et al. (2017) focused on the sorbicillinoid gene cluster in Trichoderma reesei, revealing the roles of specific genes (Sor1, Sor3, Sor4) in sorbicillin biosynthesis. Their research contributes to understanding the biosynthetic pathways of these compounds, which could have implications for biotechnological applications (Derntl et al., 2017).

2. Synthetic Applications

Sib and Gulder (2018) developed chemo-enzymatic routes for synthesizing a range of sorbicillinoids, including oxosorbicillinol and sorrentanone. Their method allows for the production of these complex structures, potentially enabling further research and application in biomedical fields (Sib & Gulder, 2018).

3. Biological Activities and Potential Applications

Sorbicillinoids are known for their diverse biological activities. For instance, Bringmann et al. (2005) identified sorbicillactones A and B from a sponge-derived Penicillium chrysogenum strain, noting their anti-HIV and antileukemic properties. These findings suggest potential pharmaceutical applications for sorbicillin derivatives in treating various diseases (Bringmann et al., 2005).

4. Antimicrobial and Antioxidant Properties

Jiang et al. (2018) reported on a sorbicillin derivative from the endogenous fungus Penicillium sp. exhibiting moderate antibacterial activity. This highlights the potential of sorbicillinoids as antimicrobial agents (Jiang et al., 2018). Additionally, Duan et al. (2022) found sorbicillinoid derivatives with radical scavenging activities, suggesting their use as natural agents in antioxidant therapies (Duan et al., 2022).